molecular formula C14H12N4O3S B2839287 3-{[(2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)carbonyl]amino}-2-thiophenecarboxylic acid CAS No. 691868-68-5

3-{[(2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)carbonyl]amino}-2-thiophenecarboxylic acid

Cat. No.: B2839287
CAS No.: 691868-68-5
M. Wt: 316.34
InChI Key: ICBQMUXQZBRNMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-{[(2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)carbonyl]amino}-2-thiophenecarboxylic acid” is a chemical compound with the molecular formula C14H12N4O3S . It has an average mass of 316.335 Da and a mono-isotopic mass of 316.063019 Da .


Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C14H12N4O3S . The presence of a pyrazolo[1,5-a]pyrimidin-6-yl group indicates a fused pyrazole and pyrimidine ring. The carbonyl group is attached to the nitrogen atom of the pyrimidine ring, and the amino group is attached to the carbonyl carbon. The entire group is attached to the 3-position of a thiophene ring, which is further substituted with a carboxylic acid group .

Scientific Research Applications

Regio-Orientation in Pyrazolo[1,5-a]pyrimidines Synthesis

The synthesis and structural orientation of pyrazolo[1,5-a]pyrimidines, which shares a core structure with the specified compound, have been a topic of interest due to their potential in medicinal chemistry. A review by Mohamed and Mahmoud (2019) focuses on the regio-orientation and regioselectivity of reactions leading to the formation of these compounds, shedding light on the synthesis challenges and literature controversies associated with their structural assignments (Mohamed & Mahmoud, 2019).

Hybrid Catalysts in Medicinal Chemistry

The use of hybrid catalysts for synthesizing pyranopyrimidine scaffolds, which are precursors for various medicinal and pharmaceutical applications, highlights the importance of novel synthetic pathways in drug discovery. Parmar, Vala, and Patel (2023) discuss the synthetic versatility of these scaffolds using hybrid catalysts, emphasizing their applicability in developing lead molecules (Parmar, Vala, & Patel, 2023).

Pyrazole Heterocycles in Medicinal Chemistry

The synthesis and application of pyrazole heterocycles in medicinal chemistry are reviewed by Dar and Shamsuzzaman (2015), demonstrating the wide biological activities of these compounds, including anticancer and anti-inflammatory properties. This highlights the relevance of pyrazole-based compounds in drug development (Dar & Shamsuzzaman, 2015).

Knoevenagel Condensation in Drug Discovery

Knoevenagel condensation plays a crucial role in the development of biologically active molecules, as discussed by Tokala, Bora, and Shankaraiah (2022). This review underlines the synthesis of various compounds using Knoevenagel condensation and their potential anticancer activities, showcasing the versatility of this chemical reaction in the generation of new therapeutic agents (Tokala, Bora, & Shankaraiah, 2022).

Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold

The pyrazolo[1,5-a]pyrimidine scaffold is identified as a privileged structure in drug discovery due to its broad medicinal properties. Cherukupalli et al. (2017) provide a comprehensive overview of synthetic strategies and significant biological properties associated with this scaffold, encouraging further exploration in drug development (Cherukupalli et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It could potentially interact with biological systems through its functional groups, but further studies would be needed to confirm this .

Safety and Hazards

Specific safety and hazard information for this compound is not available in the current resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination .

Future Directions

The future directions for this compound are not specified in the available resources. Given its complex structure, it could potentially be of interest in pharmaceutical research or other fields that utilize complex organic compounds .

Properties

IUPAC Name

3-[(2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carbonyl)amino]thiophene-2-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N4O3S/c1-7-5-11-15-6-9(8(2)18(11)17-7)13(19)16-10-3-4-22-12(10)14(20)21/h3-6H,1-2H3,(H,16,19)(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICBQMUXQZBRNMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN2C(=C(C=NC2=C1)C(=O)NC3=C(SC=C3)C(=O)O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.